Cas no 2229607-11-6 ({1-(1H-indazol-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine
• CAS No: 2229607-11-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6335819
• PubChem ID: 165880598
• Update Time: 2025-06-10

{1-(1H-indazol-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine
• EN300-1804205
• 2229607-11-6
• {1-[(1H-indazol-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C12H15N3/c13-8-12(5-6-12)7-11-9-3-1-2-4-10(9)14-15-11/h1-4H,5-8,13H2,(H,14,15)
• InChI Key： KVJQHAMFQSFJJG-UHFFFAOYSA-N
• SMILES： NCC1(CC2=C3C=CC=CC3=NN2)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine (CAS No. 2229607-11-6)

The compound {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine (CAS No. 2229607-11-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This cyclopropyl-containing indazole derivative is a subject of interest for researchers exploring novel small-molecule therapeutics, particularly in the fields of central nervous system (CNS) disorders and oncology. Its molecular framework combines the indazole scaffold, known for its diverse biological activities, with a cyclopropylmethanamine moiety, which often enhances metabolic stability and bioavailability.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine. Searches for "indazole derivatives in drug development" and "cyclopropylamine applications" have surged, reflecting the scientific community's focus on optimizing these structures for targeted therapies. The compound's CAS No. 2229607-11-6 is frequently queried in databases such as PubChem and Reaxys, underscoring its relevance in medicinal chemistry.

One of the most compelling aspects of {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine is its potential role in addressing neurodegenerative diseases. The indazole core is known to interact with various neurotransmitter receptors, while the methanamine group may facilitate blood-brain barrier penetration. This dual functionality aligns with current research priorities, such as the development of multi-target-directed ligands (MTDLs) for Alzheimer's and Parkinson's diseases.

In the realm of cancer research, this compound's structure suggests possible kinase inhibitory activity. The 1H-indazol-3-yl moiety is a common feature in several FDA-approved kinase inhibitors, and modifications to the cyclopropyl group could fine-tune selectivity. Researchers investigating "indazole-based anticancer agents" often explore derivatives like CAS No. 2229607-11-6 for their potential to overcome drug resistance.

Synthetic accessibility is another advantage of {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine. The compound can be prepared through multistep organic synthesis involving cyclopropanation reactions and indazole functionalization. Recent publications describe optimized routes that improve yield and purity—a critical consideration for structure-activity relationship (SAR) studies.

From a computational chemistry perspective, molecular docking simulations of this compound reveal interesting interactions with various protein targets. The methylcyclopropyl group introduces steric constraints that may enhance binding specificity, while the primary amine serves as a hydrogen bond donor. These features contribute to its growing profile in virtual screening campaigns.

As the pharmaceutical industry shifts toward fragment-based drug design, compounds like {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine serve as valuable scaffolds for optimization. Its moderate molecular weight (218.28 g/mol) and balanced lipophilicity profile make it suitable for lead compound development. Researchers frequently combine searches for "indazole medicinal chemistry" with terms like "bioisosteric replacement" to explore its derivatives.

Quality control of CAS No. 2229607-11-6 involves advanced analytical techniques such as HPLC purity analysis and LC-MS characterization. The compound's stability under various pH conditions and its solubility profile are critical parameters for preclinical studies. Recent forum discussions emphasize the importance of salt formation strategies to improve its physicochemical properties.

Looking ahead, {1-(1H-indazol-3-yl)methylcyclopropyl}methanamine represents a promising starting point for drug discovery programs. Its structural versatility allows for diverse modifications—whether through N-functionalization of the indazole or side chain elongation. As interest grows in privileged structures for pharmaceutical applications, this compound's patent landscape and therapeutic potential continue to evolve.